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Abstract

This technical guide provides a comprehensive overview of (Z,E)-9,11-tetradecadienyl
acetate, a significant insect sex pheromone. The document details its chemical and physical
properties, including its CAS number and molecular structure. It presents in-depth experimental
protocols for its chemical synthesis, innovative bioproduction in yeast, and analytical
characterization. Furthermore, this guide elucidates the biosynthetic pathway of the pheromone
in Spodoptera littoralis and the corresponding olfactory signaling cascade in male moths. The
content is tailored for researchers, scientists, and professionals in drug development,
agriculture, and chemical ecology, offering tabulated data and visual diagrams to facilitate
understanding and application.

Chemical Identity and Properties

(Z,E)-9,11-tetradecadienyl acetate is the major component of the sex pheromone for several
economically important moth species, including the Egyptian cotton leafworm (Spodoptera
littoralis) and the tobacco cutworm (Spodoptera litura).[1][2][3] Its specific isomeric structure is
crucial for its biological activity as a powerful attractant for males of these species.
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Structure and Identifiers

The molecule consists of a 14-carbon chain with two double bonds at positions 9 and 11, and
an acetate ester at one end. The geometry of the double bonds is critical, with a cis (Z)
configuration at the 9th carbon and a trans (E) configuration at the 11th carbon.

Identifier Value

IUPAC Name (9Z,11E)-tetradeca-9,11-dien-1-yl acetate
CAS Number 50767-79-8[3][4][5][6][7]

Synonyms Prodlure, Litlure A, Ferodin SL, (Z,E)-9,11-

TDDA[5][6][7]

Molecular Formula C16H2802[4][8][9]

Molecular Weight 252.39 g/mol [4][6][7]1[8]

InChl=1S/C16H2802/c1-3-4-5-6-7-8-9-10-11-
InChl 12-13-14-15-18-16(2)17/h4-7H,3,8-15H2, 1-
2H3/b5-4-,7-6-[8]

InChlKey RFEQLTBBKNKGGJ-RZSVFLSASA-N[8]

SMILES CC/C=C/C=C\CCCcCcCcCccoc(=0)C

hvsicochemical .

Property Value Source
Appearance Colorless to light yellow liquid [51[7]
o . 378.0 °C at 760 mmHg
Boiling Point , [31[7]
(Predicted)
Density 0.890 g/cm?3 (Predicted) [31[7]
Flash Point 107.1 °C (Predicted) [31[7]

Spectroscopic Data
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Spectroscopic analysis is essential for the structural confirmation and purity assessment of
(Z,E)-9,11-tetradecadienyl acetate.

Spectroscopic Data Value

Mass spectrum available in public databases.

GC-MS

[10][11]

Spectrum available in public databases
1H NMR

(Solvent: CDCIs).[12]
Kovats Retention Index (non-polar column) 1810 - 1841[11][13]

Biological Significance and Mechanism of Action
Biosynthesis in Spodoptera littoralis

The biosynthesis of (Z,E)-9,11-tetradecadienyl acetate in female S. littoralis moths is a multi-
step enzymatic process that begins with common fatty acids. The pathway is tightly regulated
and is activated by a pheromone biosynthesis-activating neuropeptide (PBAN).[5] The key
steps are:

Desaturation: Palmitic acid is converted via tetradecanoic acid.

Chain Modification: A specific (E)-11 desaturase followed by a (Z)-9 desaturase acts on the
fatty acid precursor to create the (Z,E)-9,11-tetradecadienoate.[5]

Reduction: The carboxyl group of the dienoate is reduced to a primary alcohol.

Acetylation: The resulting alcohol is esterified to form the final acetate pheromone.[5]
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Olfactory Sensory Neuron (OSN)

Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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